(2S)-2-[(4-Ethylphenyl)formamido]propanoic acid

• IUPAC Name: (2S)-2-[(4-ethylbenzoyl)amino]propanoic acid
• InChI: InChI=1S/C12H15NO3/c1-3-9-4-6-10(7-5-9)11(14)13-8(2)12(15)16/h4-8H,3H2,1-2H3,(H,13,14)(H,15,16)/t8-/m0/s1
• InChI Key: YFRGQAFPMKPOQF-QMMMGPOBSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC(C)C(=O)O
• Isomeric SMILES: CCC1=CC=C(C=C1)C(=O)N[C@@H](C)C(=O)O
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

(2S)-2-[(4-Ethylphenyl)formamido]propanoic acid, commonly known as EFPA, is a carboxylic acid that is used in a variety of scientific applications. EFPA is a useful reagent in organic synthesis and can be used to synthesize a variety of compounds, including peptides and peptidomimetics. EFPA has also been used in the synthesis of drugs, such as the anti-cancer drug cabazitaxel. EFPA is an important tool for scientists working in the fields of biochemistry, pharmacology, and medicinal chemistry, as it is a versatile reagent with a variety of uses.

Scientific Research Applications

EFPA is a versatile reagent and has a variety of scientific applications. EFPA has been used in the synthesis of peptides and peptidomimetics, which are molecules that mimic the structure and function of peptides. EFPA has also been used in the synthesis of drugs, such as the anti-cancer drug cabazitaxel. EFPA has also been used in the synthesis of other drugs and pharmaceuticals, such as the anti-inflammatory drug indomethacin and the antifungal drug fluconazole. EFPA has also been used in the synthesis of other compounds, such as dyes, pigments, and other organic compounds.

Mechanism of Action

EFPA is a carboxylic acid and can act as an acid catalyst in many reactions. EFPA can also act as a nucleophile in some reactions, such as the Mitsunobu reaction. EFPA can act as a nucleophile by attacking the electrophilic carbon atom of an aryl halide, resulting in the formation of a new carbon-carbon bond. EFPA can also act as a nucleophile in the Claisen condensation by attacking the electrophilic carbonyl carbon of an ester or aldehyde, resulting in the formation of a new carbon-carbon bond.
Biochemical and Physiological Effects
EFPA is not known to have any direct biochemical or physiological effects. EFPA is not known to be toxic or to have any adverse effects on humans or animals. EFPA is generally considered to be a safe reagent and can be used in a variety of laboratory experiments.

Advantages and Limitations for Lab Experiments

EFPA has several advantages for laboratory experiments. EFPA is a versatile reagent and can be used in a variety of reactions. EFPA is also relatively easy to synthesize and is generally available from many chemical suppliers. EFPA is also relatively stable and can be stored for long periods of time without degradation.
However, there are some limitations to using EFPA in laboratory experiments. EFPA can be expensive, depending on the quantity and purity required. EFPA can also be difficult to purify and can be sensitive to air and light.

Future Directions

EFPA has a variety of potential applications in scientific research. EFPA can be used to synthesize peptides and peptidomimetics, which can be used in the development of new drugs and pharmaceuticals. EFPA can also be used in the synthesis of other compounds, such as dyes, pigments, and other organic compounds. EFPA can also be used in the synthesis of polymers and other materials. EFPA can also be used in the synthesis of catalysts and other reagents. In addition, EFPA can be used in the synthesis of biopolymers, such as polysaccharides and proteins. Finally, EFPA can be used in the synthesis of nanomaterials, such as nanotubes and nanoparticles.